2,4-Difluoro-6-morpholin-4-yl-phenylamine

• CAS No.: 879644-44-7
• Molecular Formula: C10H12F2N2O
• Molecular Weight: 214.21 g/mol
• IUPAC Name: 2,4-difluoro-6-morpholin-4-ylaniline
• InChI: InChI=1S/C10H12F2N2O/c11-7-5-8(12)10(13)9(6-7)14-1-3-15-4-2-14/h5-6H,1-4,13H2
• InChI Key: LFANTVXFKOTMES-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C(=CC(=C2)F)F)N

Description

2,4-Difluoro-6-morpholin-4-yl-phenylamine is a useful research compound. Its molecular formula is C10H12F2N2O and its molecular weight is 214.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated hydrochloric acid (6.3 mL) was added slowly to a mixture of zinc dust (4.9 g) and 4-(3,5-difluoro-2-nitro-phenyl)-morpholine (3.69 g) in tetrahydrofuran (40 mL) cooled to 0° C. The reaction mixture was then stirred for 1 hour at 0° C. and 2 hours at 25° C. The reaction mixture was filtered through Celite (10 g), concentrated in vacuo and purified by flash chromatography to furnish 1.76 g (54% yield) of the title compound as an orange solid. GC-MS (m/z) 215 (M+); tR=5.11. 1H NMR (500 MHz, DMSO-d6): 2.81 (t, 4H), 3.76 (t, 4H), 4.52 (s, 2H), 6.66 (dt, 1H), 6.82 (m, 1H).